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Compound Name: 7H-1,2,3-Triazolo[4,5-d]pyrimidine

CAS No.: 273-37-0

Cat. No.: B13963169

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 7H-1,2,3-triazolo[4,5-d]pyrimidine scaffold has emerged as a promising framework in the

design of novel therapeutics, particularly in oncology. Its structural resemblance to endogenous

purines allows for interaction with a variety of biological targets, leading to potent anti-

proliferative and cytotoxic effects in vitro. However, the translation of these promising in vitro

results into in vivo efficacy is a critical step in the drug development pipeline. This guide

provides a comprehensive comparison of the available in vivo efficacy data for

triazolopyrimidine derivatives, with a specific focus on the challenges and opportunities for the

7H-1,2,3-triazolo[4,5-d]pyrimidine class.

The Promise of 7H-1,2,3-Triazolo[4,5-d]pyrimidines:
A Look at the In Vitro Evidence
Numerous studies have highlighted the potential of 7H-1,2,3-triazolo[4,5-d]pyrimidine
derivatives against a range of cancer cell lines. These compounds have been shown to exert
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their effects through various mechanisms, including the inhibition of key enzymes involved in

cancer progression.

For instance, a series of[1][2][3]triazolo[4,5-d]pyrimidine derivatives containing a hydrazine

moiety demonstrated significant antiproliferative activities against five cancer cell lines. One

notable compound from this series, compound 34, exhibited a remarkable IC50 of 26.25 ± 0.28

nM against PC3 prostate cancer cells.[4] Further investigations revealed that this compound

could inhibit PC3 cell colony formation, increase cellular reactive oxygen species (ROS)

content, suppress EGFR expression, and induce apoptosis.[4]

Another study focused on[1][2][3]triazolo[4,5-d]pyrimidine derivatives as potent inhibitors of

ubiquitin-specific peptidase 28 (USP28), a deubiquitinating enzyme implicated in various

malignancies.[5] Compound 19 from this series potently inhibited USP28 with an IC50 of 1.10 ±

0.02 μmol/L and a Kd of 40 nmol/L, showing selectivity over other enzymes like USP7 and

LSD1.[5] In gastric cancer cell lines, compound 19 inhibited proliferation, induced cell cycle

arrest at the S phase, and hindered the epithelial-mesenchymal transition (EMT) process.[5]

While these in vitro studies are compelling, a comprehensive understanding of the therapeutic

potential of 7H-1,2,3-triazolo[4,5-d]pyrimidine derivatives necessitates a thorough evaluation

of their in vivo efficacy, pharmacokinetics, and safety profiles.

The In Vivo Challenge: A Scarcity of Data for 7H-
1,2,3-Triazolo[4,5-d]pyrimidines
Despite the promising in vitro data, a comprehensive search of the current scientific literature

reveals a notable scarcity of published in vivo efficacy studies specifically focused on 7H-1,2,3-
triazolo[4,5-d]pyrimidine derivatives in animal models of cancer. While some studies mention

acute toxicity experiments, detailed investigations into tumor growth inhibition and other

efficacy endpoints are not readily available for this specific scaffold.[6]

This lack of publicly accessible in vivo data presents a significant challenge for researchers and

drug developers seeking to advance this class of compounds. It underscores the critical need

for further preclinical development and in vivo validation to bridge the gap between promising in

vitro results and potential clinical applications.
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A Look at a Related Scaffold: In Vivo Efficacy of a[1]
[2][7]triazolo[1,5-a]pyridinylpyridine Derivative
To provide a framework for the potential in vivo evaluation of triazolopyrimidine derivatives, we

can examine the data available for a closely related scaffold, the[1][2][7]triazolo[1,5-

a]pyridinylpyridines. A study on this class of compounds provides valuable insights into the type

of in vivo experiments and data that are crucial for assessing anticancer efficacy.

One particular compound, 1c, from a series of[1][2][7]triazolo[1,5-a]pyridinylpyridines,

demonstrated potent antiproliferative activities in vitro and was subsequently evaluated in a

murine sarcoma S-180 xenograft model.[8]

In Vivo Experimental Design: A Model Approach
The in vivo efficacy of compound 1c was assessed using a well-established tumor xenograft

model. This type of study is a cornerstone of preclinical cancer research, providing a platform

to evaluate a compound's ability to inhibit tumor growth in a living organism.
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Animal Model Setup

Treatment Regimen

Efficacy Evaluation

Female Kunming Mice

Subcutaneous inoculation of S-180 sarcoma cells

Random grouping of mice

Treatment Groups:
- Vehicle Control (0.5% CMC-Na)

- Compound 1c (25 mg/kg)
- Compound 1c (50 mg/kg)

- Positive Control (CTX, 30 mg/kg)

Intraperitoneal injection once daily for 7 days

Monitoring of body weight and general health

Tumor weight measurement on day 8

Calculation of tumor inhibition rate

Click to download full resolution via product page

Figure 1: A representative workflow for an in vivo efficacy study using a tumor xenograft model.
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In Vivo Efficacy Data
The in vivo study on compound 1c yielded quantitative data on its ability to inhibit tumor growth.

The results are summarized in the table below.

Treatment Group Dose (mg/kg)
Mean Tumor
Weight (g) ± SD

Tumor Inhibition
Rate (%)

Vehicle Control - 2.15 ± 0.34 -

Compound 1c 25 1.48 ± 0.29 31.2

Compound 1c 50 1.12 ± 0.25 47.9

Cyclophosphamide

(CTX)
30 0.98 ± 0.21 54.4

Table 1: In vivo antitumor activity of compound 1c in S-180 sarcoma-bearing mice.[8]

The data indicates that compound 1c exhibited a dose-dependent inhibition of tumor growth. At

a dose of 50 mg/kg, it achieved a tumor inhibition rate of 47.9%, which is comparable to the

positive control, cyclophosphamide (54.4%).[8] Importantly, no significant loss in body weight

was observed in the treated groups, suggesting a favorable preliminary safety profile.[8]

Future Directions and the Path Forward for 7H-1,2,3-
Triazolo[4,5-d]pyrimidines
The in vivo data for the related[1][2][7]triazolo[1,5-a]pyridinylpyridine scaffold provides a

valuable blueprint for the future development of 7H-1,2,3-triazolo[4,5-d]pyrimidine
derivatives. To advance this promising class of compounds, the following steps are crucial:

Initiation of In Vivo Efficacy Studies: Researchers should prioritize conducting well-designed

in vivo studies on the most promising 7H-1,2,3-triazolo[4,5-d]pyrimidine candidates

identified from in vitro screening. Xenograft models using relevant human cancer cell lines

are a standard and effective starting point.

Pharmacokinetic and Pharmacodynamic (PK/PD) Profiling: Understanding the absorption,

distribution, metabolism, and excretion (ADME) properties of these compounds is essential
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for optimizing dosing regimens and ensuring adequate tumor exposure.

Toxicology and Safety Assessment: Comprehensive toxicology studies are necessary to

identify any potential adverse effects and to establish a safe therapeutic window.

Mechanism of Action Elucidation in an In Vivo Context: While in vitro studies provide

mechanistic insights, it is important to confirm that the proposed mechanism of action holds

true in a more complex in vivo environment.

Conclusion
The 7H-1,2,3-triazolo[4,5-d]pyrimidine scaffold holds significant promise as a source of novel

anticancer agents, as evidenced by a growing body of in vitro data. However, the critical next

step of in vivo validation remains a largely unmet need in the published literature. By drawing

on the established methodologies and successful examples from related triazolopyrimidine

classes, the research community can begin to unlock the full therapeutic potential of these

intriguing compounds and pave the way for their potential clinical development. The path

forward requires a concerted effort to generate robust preclinical in vivo data that can

substantiate the promising in vitro findings and justify further investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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